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Compound of Interest

Compound Name: L-640876

Cat. No.: B1673793

L  Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of L-640876, a semisynthetic antibiotic intended for research use only. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical and Physical Properties

A summary of the known quantitative data for L-640876 is presented below. This information is

essential for risk assessment and the implementation of appropriate safety measures.

Property

Value

Chemical Formula

C22H21N703S2[1]

Molecular Weight 495.57 g/mol [1]
Exact Mass 495.1147[1]
Appearance Solid (form not specified)

Storage Conditions

Short term (days to weeks): 0 - 4°C, dry and
dark. Long term (months to years): -20°C.[1]

Solubility

Information not available.

Elemental Analysis

C, 53.32%; H, 4.27%; N, 19.78%; O, 9.69%: S,
12.94%[1]
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Warning: This product is for research use only and is not intended for human or veterinary use.

[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling L-640876. The following table outlines

the recommended PPE for various laboratory operations.

. . Hand Body Respiratory
Operation Eye Protection . . .
Protection Protection Protection
Chemical-

Receiving and

Safety glasses

resistant gloves

Laboratory coat

Not generally

Storage o required
(e.g., nitrile)
Useina
o Safety glasses ) chemical fume
Weighing and o ) Chemical-
. ] ) with side shields ] Laboratory coat hood or
Aliquoting (Solid) resistant gloves ]
or goggles ventilated
enclosure
Useina
Solution Chemical- chemical fume
] Safety goggles ] Laboratory coat
Preparation resistant gloves hood or well-
ventilated area
) ) Not generally
Handling Chemical- -
) Safety glasses ] Laboratory coat required if not
Solutions resistant gloves

aerosolizing

Waste Disposal

Safety goggles

Chemical-

resistant gloves

Laboratory coat

Not generally

required

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize risk and ensure

regulatory compliance.

Receiving and Storage
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 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Verification: Confirm that the product name and CAS number (77527-71-0) match the order
specifications.

e Storage: Store the compound in a designated, well-ventilated, and secure area according to
the recommended storage conditions (short-term at 0-4°C, long-term at -20°C), away from
incompatible materials.[1]

Handling Procedures

o Work Area Preparation: Designate a specific area for handling L-640876. Ensure the work
surface is clean and uncluttered.

o PPE: Don the appropriate personal protective equipment as outlined in the PPE table.

» Weighing: If working with the solid form, weigh the required amount in a chemical fume hood
or a ventilated balance enclosure to prevent inhalation of any dust particles.

e Solution Preparation: Prepare solutions in a chemical fume hood. Add the solvent to the solid
compound slowly to avoid splashing.

o Labeling: Clearly label all containers with the compound name, concentration, solvent, date
of preparation, and appropriate hazard warnings.

Spill Management

Evacuation: If a significant spill occurs, evacuate the immediate area.

o Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed
container for hazardous waste disposal.
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o Decontamination: Clean the spill area with an appropriate solvent and then with soap and
water.

Disposal Plan

All waste materials contaminated with L-640876 must be treated as hazardous waste and
disposed of in accordance with institutional, local, and national regulations.

e Segregation: Segregate waste containing L-640876 from other laboratory waste streams.[2]

e Solid Waste: Collect contaminated solid waste (e.g., pipette tips, gloves, absorbent pads) in
a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect liquid waste in a compatible, leak-proof, and clearly labeled hazardous
waste container. Leave approximately 10% headspace to allow for expansion.[3]

» Disposal: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
contractor.

Experimental Protocols

While specific experimental protocols for L-640876 are not readily available, the following is a
generalized procedure for the safe preparation of a stock solution, a common laboratory task.

Objective: To prepare a 10 mM stock solution of L-640876 in a suitable solvent.
Materials:

L-640876 solid

Appropriate solvent (e.g., DMSO, Ethanol)

Analytical balance

Volumetric flask

Pipettes and pipette tips

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1673793?utm_src=pdf-body
https://www.benchchem.com/product/b1673793?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://www.benchchem.com/product/b1673793?utm_src=pdf-body
https://www.benchchem.com/product/b1673793?utm_src=pdf-body
https://www.benchchem.com/product/b1673793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Vortex mixer
» Personal Protective Equipment (as specified above)
Methodology:

o Calculate Required Mass: Based on the molecular weight of L-640876 (495.57 g/mol ),
calculate the mass required to prepare the desired volume and concentration of the stock
solution.

e Weighing: In a chemical fume hood, accurately weigh the calculated mass of L-640876 into a
clean, dry container.

e Solubilization: Add a portion of the solvent to the container with the solid compound.
o Mixing: Gently swirl or vortex the mixture until the solid is completely dissolved.

» Volume Adjustment: Transfer the solution to a volumetric flask. Rinse the original container
with additional solvent and add the rinsing to the volumetric flask to ensure all the compound
is transferred. Add solvent to the flask until the final desired volume is reached.

e Labeling and Storage: Cap the flask and invert it several times to ensure a homogenous
solution. Transfer the stock solution to a clearly labeled storage vial and store it under the
recommended conditions.

Visualizations
Safe Handling and Disposal Workflow

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of L-640876.
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Caption: Workflow for the safe handling and disposal of L-640876.

Hypothetical Sighaling Pathway Inhibition
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As a prostanoid receptor antagonist, L-640876 is expected to block the signaling cascade
initiated by the binding of a prostaglandin to its receptor. The following diagram illustrates a
generalized inhibitory mechanism.
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Caption: Inhibition of a prostanoid receptor signaling pathway by L-640876.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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